1,5-di-tert-butyl-2-methoxy-3-nitrobenzene
Overview
Description
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene is a nitrobenzene derivative with a particular structure. It is a colorless, crystalline solid that is insoluble in water, but soluble in organic solvents. This chemical has a variety of uses, including as a synthetic intermediate, a reagent in chemical synthesis, and a laboratory research tool.
Mechanism of Action
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene undergoes a variety of reactions, depending on the conditions of the reaction. In the presence of a strong base, the nitro group is deprotonated and the resulting anion can undergo a variety of reactions, such as nucleophilic substitution and addition reactions. In the presence of a strong acid, the nitro group is protonated and the resulting cation can undergo a variety of reactions, such as elimination reactions.
Biochemical and Physiological Effects
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any other adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene has several advantages as a reagent in laboratory experiments. It is relatively stable, has a low toxicity, and is soluble in organic solvents. It is also relatively inexpensive and can be synthesized easily. However, it is insoluble in water, which can limit its use in aqueous reactions.
Future Directions
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene has a variety of potential future applications. It could be used as a starting material for the synthesis of novel nitrobenzene derivatives. It could also be used as a reagent in organic synthesis to synthesize other compounds. It could also be used in the development of new catalysts and catalytic processes. Finally, it could be used in the development of novel materials, such as polymers, for use in a variety of applications.
Synthesis Methods
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene can be synthesized using a variety of methods. One method involves the reaction of tert-butyl nitrite with 2-methoxybenzene in aqueous sodium hydroxide. Another method involves the reaction of 2-methoxybenzaldehyde with tert-butyl nitrite in the presence of a base.
Scientific Research Applications
1,5-Di-tert-butyl-2-methoxy-3-nitrobenzene is used in a variety of scientific research applications. It can be used as a reagent in organic synthesis and as a tool for studying the reactivity of nitrobenzenes. It can also be used as a starting material for the synthesis of other nitrobenzene derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,5-di-tert-butyl-2-methoxy-3-nitrobenzene involves the nitration of 1,5-di-tert-butyl-2-methoxybenzene followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with a nitro group to form the final product.", "Starting Materials": [ "1,5-di-tert-butyl-2-methoxybenzene", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Iron powder" ], "Reaction": [ "1. Nitration of 1,5-di-tert-butyl-2-methoxybenzene with a mixture of nitric acid and sulfuric acid to form 1,5-di-tert-butyl-2-methoxy-3-nitrobenzene", "2. Reduction of the nitro group to an amino group using iron powder and hydrochloric acid", "3. Diazotization of the amino group with sodium nitrite and hydrochloric acid", "4. Coupling of the diazonium salt with a nitro group using sodium hydroxide to form 1,5-di-tert-butyl-2-methoxy-3-nitrobenzene" ] } | |
CAS RN |
99758-42-6 |
Molecular Formula |
C15H23NO3 |
Molecular Weight |
265.3 |
Purity |
95 |
Origin of Product |
United States |
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